Cas no 496864-15-4 (Aloisine RP106)
Aloisine RP106 Chemical and Physical Properties
Names and Identifiers
-
- RP106
- ALOISINE
- ALOISINE RP106
- 7-Butyl-6-(4-methoxyphenyl)-5H-pyrrolo[2,3-b]pyrazine
- 7-N-BUTYL-6-(4-METHOXYPHENYL)[5H]PYRROLO[2,3-B]PYRAZINE
- RP106, 7-n-Butyl-6-(4-methoxyphenyl)-[5H]pyrrolo[2,3-β]pyrazine
- RP106, 7-n-Butyl-6-(4-methoxyphenyl)-[5H]pyrrolo[2,3-b]pyrazine
- 7-n-Butyl-6-(4-hydroxyphenyl)[5H]-pyrrolo[2,3-b]pyrazine
- BDBM7364
- 7-N-Butyl-6-(4-methoxyphenyl)-[5H]pyrrolo[2,3-b]pyrazine
- CHEMBL306498
- DA-57533
- HSCI1_000247
- Aloisine, RP106
- Q27074389
- CCG-206815
- 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 38
- GTPL5923
- RP106, 7-n-Butyl-6-(4-methoxyphenyl)-[5H]pyrrolo[2,3-b]pyrazine;
- SCHEMBL79714
- RP-106
- 496864-15-4
- CHEBI:92890
- HMS3229A16
- AKOS030240698
- HY-112336
- BRD-K51276371-001-01-8
- DTXSID90394566
- IN1538
- 7-Butyl-6-(4-methoxy-phenyl)-5H-pyrrolo[2,3-b]pyrazine
- NCGC00408885-01
- SDCCGSBI-0086730.P003
- Aloisine RP106
-
- MDL: MFCD04973542
- Inchi: 1S/C17H19N3O/c1-3-4-5-14-15(12-6-8-13(21-2)9-7-12)20-17-16(14)18-10-11-19-17/h6-11H,3-5H2,1-2H3,(H,19,20)
- InChI Key: WVMANZPBOBRWCB-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=C(C2C(=NC=CN=2)N1)CCCC
Computed Properties
- Exact Mass: 267.13700
- Monoisotopic Mass: 281.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.155
- Melting Point: 182-184°C
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.613
- Solubility: DMSO: >10mg/mL
- PSA: 61.80000
- LogP: 3.67310
- Vapor Pressure: Not available
Aloisine RP106 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 22-36/37/38
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Aloisine RP106 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A575475-5mg |
Aloisine RP106 |
496864-15-4 | 5mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A575475-10mg |
Aloisine RP106 |
496864-15-4 | 10mg |
$ 173.00 | 2023-09-09 | ||
| TRC | A575475-25mg |
Aloisine RP106 |
496864-15-4 | 25mg |
$ 465.00 | 2023-04-19 | ||
| TRC | A575475-50mg |
Aloisine RP106 |
496864-15-4 | 50mg |
$ 850.00 | 2023-04-19 | ||
| TRC | A575475-100mg |
Aloisine RP106 |
496864-15-4 | 100mg |
$ 1315.00 | 2023-04-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028383-1mg |
Aloisine RP106,95% |
496864-15-4 | 95% | 1mg |
¥240 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028383-5mg |
Aloisine RP106,95% |
496864-15-4 | 95% | 5mg |
¥1343 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A26340-1mg |
Aloisine RP106 |
496864-15-4 | 95% | 1mg |
¥248.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A26340-5mg |
Aloisine RP106 |
496864-15-4 | 95% | 5mg |
¥1348.0 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21014-1mg |
Aloisine RP106 |
496864-15-4 | 98% | 1mg |
¥391.00 | 2023-09-09 |
Aloisine RP106 Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Aloisine RP106
Introduction to Aloisine RP106 (CAS No. 496864-15-4) in Modern Chemical and Pharmaceutical Research
Aloisine RP106, a compound with the chemical identifier CAS No. 496864-15-4, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, belonging to the class of specialized organic molecules, has garnered attention due to its unique structural properties and potential applications in various therapeutic and diagnostic contexts. The study of Aloisine RP106 not only contributes to the advancement of medicinal chemistry but also opens new avenues for understanding biological pathways and developing innovative treatments.
The molecular structure of Aloisine RP106 is characterized by its intricate arrangement of functional groups, which contributes to its distinctive chemical behavior. Recent research has highlighted the compound's role in modulating enzymatic activities, making it a promising candidate for drug development. Specifically, studies have demonstrated that Aloisine RP106 can interact with key enzymes involved in metabolic pathways, potentially leading to therapeutic benefits in conditions such as metabolic disorders and inflammatory diseases.
In the context of pharmaceutical innovation, Aloisine RP106 has been explored for its potential in enhancing drug delivery systems. The compound's ability to form stable complexes with other pharmaceutical agents suggests its utility in developing novel formulations that improve bioavailability and target specificity. This aspect is particularly relevant in the current landscape of precision medicine, where personalized therapeutic approaches are becoming increasingly important.
Furthermore, Aloisine RP106 has shown promise in preclinical studies as a component of combination therapies. The synergistic effects observed when Aloisine RP106 is used alongside other pharmacological agents indicate its potential as an adjuvant in treating complex diseases. Such findings are consistent with the growing trend in pharmaceutical research towards multifaceted approaches that address multiple targets simultaneously.
The synthesis of Aloisine RP106 presents unique challenges due to its complex molecular architecture. However, advancements in synthetic chemistry have enabled more efficient and scalable production methods. These improvements are crucial for translating laboratory discoveries into clinical applications, ensuring that the compound can be produced reliably and cost-effectively for therapeutic use.
From a regulatory perspective, Aloisine RP106 must meet stringent quality standards to be approved for medical use. Regulatory agencies require comprehensive data on its safety, efficacy, and quality to ensure that it can be used safely and effectively by patients. The ongoing research efforts aimed at generating this data are essential for advancing the compound through clinical trials and ultimately bringing it to market.
The impact of Aloisine RP106 extends beyond basic research and drug development. It also serves as a valuable tool for educational purposes, helping students and researchers understand complex biochemical interactions and the principles of medicinal chemistry. By studying compounds like Aloisine RP106, future generations of scientists can gain insights into how molecules interact with biological systems, fostering innovation and discovery in the field.
As research continues to uncover new applications for Aloisine RP106, its significance in the chemical and pharmaceutical industries is likely to grow. The compound's unique properties make it a versatile tool for addressing a wide range of challenges in medicine and biotechnology. By leveraging the potential of Aloisine RP106, researchers can contribute to the development of novel treatments that improve human health and well-being.
496864-15-4 (Aloisine RP106) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)